Cas no 1243627-18-0 (6-chloro-1-propyl-1H-1,3-benzodiazole)

• Product Name: 6-chloro-1-propyl-1H-1,3-benzodiazole
• CAS No: 1243627-18-0
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6151635
• PubChem ID: 46310721
• Update Time: 2025-10-29

6-chloro-1-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-propyl-1H-1,3-benzodiazole
• 1243627-18-0
• AKOS002662283
• EN300-1116163

• Inchi： 1S/C10H11ClN2/c1-2-5-13-7-12-9-4-3-8(11)6-10(9)13/h3-4,6-7H,2,5H2,1H3
• InChI Key： UUBVYWCIUDSZTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C=N2)CCC

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-chloro-1-propyl-1H-1,3-benzodiazole

Comprehensive Overview of 6-Chloro-1-propyl-1H-1,3-benzodiazole (CAS No. 1243627-18-0): Properties, Applications, and Industry Insights

6-Chloro-1-propyl-1H-1,3-benzodiazole (CAS No. 1243627-18-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodiazole derivative is characterized by its unique molecular structure, featuring a chloro-substituted benzene ring fused with a diazole moiety and a propyl side chain. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and functional materials.

Recent trends in drug discovery and material science have highlighted the growing demand for 6-Chloro-1-propyl-1H-1,3-benzodiazole. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a class of compounds widely studied for their therapeutic applications in oncology and inflammatory diseases. The compound's structural versatility allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1243627-18-0 offers several advantages. Its moderate reactivity and good stability under standard laboratory conditions make it suitable for various cross-coupling reactions and catalytic transformations. These characteristics have led to its increasing adoption in medicinal chemistry programs, where researchers seek to optimize lead compounds with improved pharmacokinetic properties.

The agrochemical industry has also shown interest in 6-Chloro-1-propyl-1H-1,3-benzodiazole derivatives. Recent studies suggest potential applications in developing novel crop protection agents, particularly those targeting specific enzymatic pathways in pests. This aligns with current industry priorities focusing on environmentally friendly pesticides with reduced ecological impact.

Analytical characterization of 1243627-18-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The growing availability of high-purity batches from specialty chemical suppliers has facilitated its broader adoption in both academic and industrial settings.

Current market analysis indicates rising demand for benzodiazole-based compounds, driven by increased R&D investment in targeted therapies and specialty chemicals. The unique properties of 6-Chloro-1-propyl-1H-1,3-benzodiazole position it as a promising candidate for various applications, from pharmaceutical intermediates to advanced material components. Its compatibility with modern green chemistry principles further enhances its appeal in sustainable chemical development.

Future research directions for CAS No. 1243627-18-0 may explore its potential in catalysis and materials science, particularly in the design of functional polymers and electronic materials. The compound's aromatic system and heteroatom content suggest possible applications in organic electronics and energy storage systems, areas experiencing rapid technological advancement.

For researchers working with 6-Chloro-1-propyl-1H-1,3-benzodiazole, proper handling procedures and storage conditions are essential to maintain compound integrity. Standard practices include protection from moisture and light, with recommendations for storage under inert atmosphere in many cases. These considerations are particularly important for maintaining the chemical stability required for reproducible experimental results.

The synthesis of 1243627-18-0 typically involves multi-step procedures starting from commercially available precursors. Recent literature describes optimized routes that improve yield and purity while reducing environmental impact through atom-efficient methodologies. These advancements contribute to the compound's growing accessibility for research purposes.

In conclusion, 6-Chloro-1-propyl-1H-1,3-benzodiazole (CAS No. 1243627-18-0) represents an important building block in modern chemical research. Its diverse potential applications across pharmaceuticals, agrochemicals, and advanced materials make it a compound of significant interest. As research continues to uncover new properties and applications, this benzodiazole derivative is likely to maintain its relevance in scientific innovation and industrial development.